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Compound of Interest

Compound Name: 2,3-DCPE

Cat. No.: B1223816

The term "2,3-DCPE" can refer to two distinct chemical compounds with significantly different
properties and associated risks: 2,3-Dichloro-1-propene, a highly flammable and toxic liquid,
and 2-[[3-(2,3-dichlorophenoxy)propyllamino]-ethanol, a proapoptotic compound utilized in
cancer research. To ensure the safety of all laboratory personnel, it is imperative to first
correctly identify the specific compound being used. This guide provides essential safety and
logistical information for the handling and disposal of both substances.

Section 1: Personal Protective Equipment (PPE) for
2,3-Dichloro-1-propene

Chemical Identity:

e Name: 2,3-Dichloro-1-propene

e Synonyms: 2,3-Dichloropropene, 2,3-Dichloropropylene
o CAS Number: 78-88-6

Primary Hazards: Highly flammable liquid and vapor, harmful if swallowed, in contact with skin,
or if inhaled. Causes severe skin and eye irritation, and may cause respiratory irritation and
genetic defects.[1]

Recommended Personal Protective Equipment
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A comprehensive approach to personal protection is critical when handling 2,3-Dichloro-1-
propene. The following table summarizes the required PPE.

Personal Protective o ]
Body Part _ Specifications and Rationale
Equipment

Nitrile or neoprene gloves are
recommended. Ensure gloves

Hands Chemical-resistant gloves are regularly inspected for
signs of degradation or

puncture.

Provides protection against

o splashes and vapors. A face
Safety glasses with side ) N
Eyes/Face ) ) shield offers an additional layer
shields and a face shield ) )
of protection for the entire

face.

A type ABEK (EN14387)
respirator filter is
recommended to protect
) Full-face respirator with against organic vapors, and
Respiratory appropriate cartridges acidic and basic gases. Use in
a well-ventilated area,

preferably within a chemical

fume hood.
Bod Chemical-resistant apron or Provides a barrier against
ody : .
lab coat accidental spills and splashes.
Protects feet from spills and
Feet Closed-toe shoes

falling objects.

Handling and Storage Protocols

Operational Plan:

e Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Read and understand the Safety Data Sheet (SDS).
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» Location: All handling of 2,3-Dichloro-1-propene should be conducted in a well-ventilated
area, preferably inside a certified chemical fume hood.

» Dispensing: Use only spark-proof tools and equipment to prevent ignition of flammable
vapors. Ground all containers and receiving equipment to prevent static discharge.

o Spill Management: Have a spill kit readily available. For small spills, absorb with an inert
material (e.g., sand, vermiculite) and place in a sealed container for disposal. For large spills,
evacuate the area and contact emergency services.

Storage Plan:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.

» Keep in a designated flammables storage cabinet.

e Incompatible with strong oxidizing agents.

Disposal Plan

Contaminated materials and waste containing 2,3-Dichloro-1-propene must be treated as
hazardous waste.

o Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials,
in a clearly labeled, sealed, and chemical-resistant container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name "2,3-Dichloro-1-propene”.

o Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company. Do not dispose of down the
drain or in regular trash.

Section 2: Personal Protective Equipment (PPE) for
2,3-DCPE (hydrochloride)
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Chemical Identity:
e Name: 2-[[3-(2,3-dichlorophenoxy)propyl]amino]-ethanol hydrochloride
e CAS Number: 1009555-55-8

e Primary Use: A proapoptotic compound used in cancer research to induce apoptosis in
cancer cells.

Primary Hazards: As a bioactive compound that induces apoptosis (programmed cell death),
the primary risk is associated with its pharmacological effects. Inhalation, ingestion, or skin
contact could have unintended biological effects.

Recommended Personal Protective Equipment

Standard laboratory PPE for handling biologically active or potentially hazardous compounds is

required.
Personal Protective o ]
Body Part ] Specifications and Rationale
Equipment
Protects against skin contact.
Hands Disposable nitrile gloves Change gloves immediately if
contaminated.
E Safety glasses with side Protects eyes from accidental
es
Y shields splashes of solutions.

Handle in a well-ventilated

) area. If weighing powder or
] Not generally required for _
Respiratory - creating aerosols, a fume hood
small quantities )
or a respirator may be

necessary.

Protects clothing and skin from
Body Lab coat o
contamination.

Standard laboratory practice
Feet Closed-toe shoes )
for foot protection.
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Experimental Workflow for Handling 2,3-DCPE
(hydrochloride)

The following diagram outlines a typical workflow for preparing a solution of 2,3-DCPE for in

vitro experiments.
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Caption: Workflow for preparing and using 2,3-DCPE (hydrochloride).
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Disposal Plan

Waste generated from experiments with 2,3-DCPE (hydrochloride) should be handled with
care.

o Waste Collection: All contaminated materials, including pipette tips, tubes, and cell culture
media containing the compound, should be collected in a designated hazardous waste
container.

e Labeling: The container should be clearly labeled as "Hazardous Waste" and include the
chemical name "2,3-DCPE (hydrochloride)".

o Disposal: Dispose of the waste through your institution's EHS office. Due to its biological
activity, it may require specific disposal protocols, such as incineration.

By correctly identifying the specific "2,3-DCPE" compound and adhering to the appropriate
safety protocols, researchers can minimize risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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